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Compound of Interest

Compound Name: Robenacoxib-d5
Cat. No.: B1151563
Get Quote
\ J

Executive Summary & Core Directive

Robenacoxib-d5 is a stable isotope-labeled internal standard used primarily in LC-MS/MS
guantification of the veterinary NSAID Robenacoxib.

CRITICAL DISTINCTION: Although labeled "d5" (deuterated), this substance is NOT
radioactive. It contains stable isotopes (

H) and must be processed as Hazardous Chemical Waste, not Radioactive Waste.

Disposal Directive: Due to its classification as a reproductive toxicant and its high aquatic
toxicity (Coxib class), High-Temperature Incineration is the only acceptable disposal method.
Under no circumstances should this compound be discharged into municipal drains or standard
trash.

Hazard Profile & Technical Characterization

To ensure the "Self-Validating System" of safety, all personnel must understand why specific
protocols are enforced. The disposal strategy is dictated by the chemical's toxicology, not just
its cost or volume.
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ble 1: Physicochemical I

Parameter Specification Operational Implication
] Internal Standard (Analytical
Compound Robenacoxib-d5
Grade)
Use parent CAS 220991-32-2
CAS Number 2012598-81-9 (Labeled)
for broad hazard data search.
) o DO NOT place in radioactive
Radioactivity NONE (Stable Isotope)

waste streams.

GHS Classification

Reprotox Cat.[1][2][3][4][5] 2
(H361)Aquatic Chronic Cat.[2]
3 (H412)

Suspected of damaging
fertility/unborn child.[1]
Persistent in water.

Requires PPE (Nitrile gloves,

Signal Word WARNING eye protection) during
handling.
E Solid (Powder) or Solution Dictates the waste stream
orm

(MeOH/ACN)

(Solid vs. Flammable Solvent).

Expert Insight: The "Aquatic Chronic 3" rating is critical. NSAIDs are pseudo-persistent organic

pollutants. Even milligram quantities of analytical standards can contribute to cumulative

environmental loads that disrupt aquatic endocrine systems [1].

Decision Logic: The Disposal Workflow

This decision tree visualizes the logic for categorizing Robenacoxib-d5 waste. Use this to

determine the correct waste stream immediately upon generation.
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Waste Generated:
Robenacoxib-d5

Physical State?
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STREAM A: STREAM B: STREAM C:

Solid Hazardous Debris
(Incineration)

Flammable Solvent Waste
(Fuel Blending/Incineration)

Solid Toxic Waste
(Incineration)

Click to download full resolution via product page

Caption: Operational decision tree for segregating Robenacoxib-d5 waste streams based on
physical state.

Detailed Disposal Protocols
A. Solid Waste (Expired/Unused Powder)

Context: You have a vial of pure Robenacoxib-d5 powder that has degraded or expired.

o Primary Containment: Keep the substance in its original amber glass vial. Ensure the cap is
tight.

o Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type).
o Labeling: Apply a hazardous waste label to the bag.
o Must Read: "Hazardous Waste - Toxic Solid - Robenacoxib-d5."

o GHS Pictogram: Health Hazard (Silhouette).[5][6]
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» Disposal Path: Deposit into the Solid Toxic/Pharmaceutical Waste Drum. This stream goes to
a high-temperature incinerator.

B. Liquid Waste (Stock Solutions & Aliquots)

Context: You have dissolved the standard in Methanol (MeOH) or Acetonitrile (ACN).

e Solvent Priority: In solution, the solvent (MeOH/ACN) dictates the immediate physical hazard
(Flammability), while the Robenacoxib-d5 dictates the toxicity.

e Segregation: Pour into the Flammable Organic Solvent Waste container (Halogenated vs.
Non-Halogenated depends on the solvent, though Robenacoxib contains Fluorine, the trace
amount in a standard usually allows for Non-Halogenated streams unless the solvent itself is
halogenated like DCM).

o Best Practice: If the total volume is small (<10mL), dispose of the entire vial as "Lab Pack"
waste rather than pouring it out, to minimize exposure.

e Labeling: "Flammable Solvent Waste - Contains Trace NSAIDs/Reprotoxins."

C. Consumables (The "Hidden" Waste)

Context: Pipette tips, weighing boats, and gloves used during preparation.

o Trace Contamination: Items visibly contaminated with powder must be treated as hazardous
waste.

o Protocol: Collect in a dedicated benchtop biohazard/chem-hazard bag. Do not throw in
regular trash.

e Sharps: If using needles for septum piercing, dispose of in Red Sharps Containers
designated for incineration.

Emergency Response: Spill Management

In the event of a powder spill or solution breakage, immediate containment is required to
prevent aerosolization (powder) or spreading (liquid).
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Caption: Rapid response workflow for Robenacoxib-d5 spills to minimize exposure and
contamination.

Specific Spill Steps:

o Powder: Do not dry sweep. This creates dust aerosols which are inhalation hazards. Cover
with a solvent-dampened paper towel (Methanol) to weigh it down, then wipe up.

 Liquid: Use standard organic spill pads.

o Decontamination: Clean the surface with 70% Ethanol or Methanol followed by a soap and
water wash.

Regulatory Compliance & Codes

When filling out your facility's waste manifest, use the following classifications. Note that
Robenacoxib is not explicitly P-listed or U-listed under US RCRA, so it defaults to characteristic
or general codes [2].

o US RCRA (Default): Not listed. Manage as Non-RCRA Hazardous Pharmaceutical Waste
(for incineration). If mixed with solvents (MeOH), use D001 (Ignitable).

o European Waste Code (EWC):

o 18 01 09: Medicines other than those mentioned in 18 01 08 (cytotoxic/cytostatic). Note:
While some safety officers classify NSAIDs here, due to Reprotox Cat 2, treating as 18 01
08 (Hazardous) is the safer, preferred conservative approach. [3]

o 16 05 06: Laboratory chemicals consisting of or containing hazardous substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1151563?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

